![molecular formula C15H11F3O4 B6409897 2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% CAS No. 1261462-89-8](/img/structure/B6409897.png)
2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% (2M4TFPBA-95) is a synthetic organic compound with a wide range of applications in pharmaceuticals, biochemistry, and other scientific research. It is a white crystalline solid with a melting point of 109-111°C and a boiling point of 239-241°C. 2M4TFPBA-95 is soluble in water and most organic solvents. It is also non-toxic and non-irritating.
Scientific Research Applications
2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It has been used as a reagent in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a catalyst in the synthesis of polymers and in the preparation of polymeric films. Additionally, 2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been used as a fluorescent probe for the detection of various metal ions and organic compounds.
Mechanism of Action
2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% acts as a reagent in the synthesis of various compounds by acting as a nucleophile. In this process, the 2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% molecule donates an electron pair to an electrophilic species, forming a covalent bond between the two species. This process is known as nucleophilic substitution.
Biochemical and Physiological Effects
2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% has been shown to have no significant biochemical or physiological effects in laboratory animals. It is non-toxic and non-irritating, and does not appear to have any adverse effects on the body.
Advantages and Limitations for Lab Experiments
2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% has several advantages for laboratory experiments. It is relatively inexpensive and easy to obtain. It is also non-toxic and non-irritating, making it safe to use in the laboratory. Additionally, it is soluble in water and most organic solvents, making it easy to work with. However, 2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% is not very stable and can decompose over time.
Future Directions
2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% has a wide range of potential applications in scientific research. It could be used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It could also be used as a catalyst in the synthesis of polymers and in the preparation of polymeric films. Additionally, 2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% could be used as a fluorescent probe for the detection of various metal ions and organic compounds. Finally, further research could be done to explore the potential of 2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% as a therapeutic agent for the treatment of various diseases.
Synthesis Methods
2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% can be synthesized through a multi-step process involving the reaction of trifluoromethylbenzoic acid with 2-methoxy-4-methylbenzene-sulfonyl chloride in the presence of a base such as sodium hydroxide. This reaction yields a mixture of 2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95% and other byproducts. The mixture is then purified by recrystallization to obtain a pure sample of 2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid, 95%.
properties
IUPAC Name |
2-methoxy-4-[4-(trifluoromethoxy)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3O4/c1-21-13-8-10(4-7-12(13)14(19)20)9-2-5-11(6-3-9)22-15(16,17)18/h2-8H,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBSIFUCYFLFZGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C2=CC=C(C=C2)OC(F)(F)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40691799 |
Source
|
Record name | 3-Methoxy-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40691799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-4-(4-trifluoromethoxyphenyl)benzoic acid | |
CAS RN |
1261462-89-8 |
Source
|
Record name | 3-Methoxy-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40691799 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.